2,5-dichloro-6-methoxy-3-nitrobenzoic acid
Overview
Description
2,5-Dichloro-6-methoxy-3-nitrobenzoic acid (DCMNOBA) is an organic compound belonging to the nitrobenzoic acid family. It is a colorless crystalline solid that is soluble in water, ethanol, and ether. DCMNOBA is an important laboratory reagent and is used in a variety of synthetic organic chemistry and biochemistry applications. DCMNOBA is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
2,5-dichloro-6-methoxy-3-nitrobenzoic acid is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, and in the synthesis of dyes and other organic compounds. This compound is also used in the synthesis of amino acids, peptides, and proteins. In addition, this compound is used in the synthesis of organic compounds for the study of their biochemical and physiological effects.
Mechanism of Action
2,5-dichloro-6-methoxy-3-nitrobenzoic acid acts as an electron-donating group, donating electrons to the reaction partners. This electron donation allows for the formation of covalent bonds between the reaction partners, resulting in the formation of new molecules. In addition, this compound can act as an acid, donating protons to the reaction partners. This proton donation results in the formation of hydrogen bonds between the reaction partners, resulting in the formation of new molecules.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of certain bacteria, fungi, and viruses. This compound has also been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. In addition, this compound has been shown to have neurotoxic and immunomodulatory effects.
Advantages and Limitations for Lab Experiments
2,5-dichloro-6-methoxy-3-nitrobenzoic acid is a relatively inexpensive and easily accessible reagent, making it ideal for use in laboratory experiments. It is also relatively non-toxic, making it safe to handle in the laboratory. However, this compound can be difficult to synthesize and the reaction is sensitive to temperature and pH. In addition, this compound can be difficult to purify and the product yield can be low.
Future Directions
There are a number of potential future directions for research involving 2,5-dichloro-6-methoxy-3-nitrobenzoic acid. These include further studies on its biochemical and physiological effects, its potential therapeutic applications, and its potential use in the synthesis of new organic compounds. In addition, further research into the synthesis of this compound and its purification and isolation could lead to improved yields and more efficient production methods. Finally, further research into the mechanism of action of this compound could lead to the development of new synthetic methods and the discovery of new reactions.
Synthesis Methods
2,5-dichloro-6-methoxy-3-nitrobenzoic acid can be synthesized from 2,5-dichlorobenzoic acid by nitration with nitric acid and subsequent reduction with sodium hydrosulfite. The reaction is performed in an aqueous solution at a temperature of 20-25°C. The reaction produces a mixture of this compound and 2,5-dichloro-6-methoxybenzoic acid. The mixture is then separated by column chromatography and the desired product is isolated.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,5-dichloro-6-methoxy-3-nitrobenzoic acid involves the introduction of chloro, methoxy, and nitro groups onto a benzene ring. This can be achieved through a series of reactions starting with a suitable benzene derivative.", "Starting Materials": [ "4-methoxybenzoic acid", "thionyl chloride", "chlorine gas", "concentrated sulfuric acid", "concentrated nitric acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "water", "ethanol" ], "Reaction": [ "4-methoxybenzoic acid is first treated with thionyl chloride to form 4-methoxybenzoyl chloride.", "4-methoxybenzoyl chloride is then reacted with chlorine gas in the presence of concentrated sulfuric acid to form 2,5-dichloro-4-methoxybenzoyl chloride.", "The resulting product is then treated with concentrated nitric acid to introduce a nitro group at the 3-position of the benzene ring, forming 2,5-dichloro-3-nitro-4-methoxybenzoyl chloride.", "The final step involves hydrolysis of the benzoyl chloride group to form the desired product, 2,5-dichloro-6-methoxy-3-nitrobenzoic acid. This is achieved by treating the benzoyl chloride with sodium hydroxide in water, followed by acidification with hydrochloric acid and extraction with sodium bicarbonate to obtain the pure product." ] } | |
| 19093-87-9 | |
Molecular Formula |
C8H5Cl2NO5 |
Molecular Weight |
266 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
